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Compound Name: 6-Chlorochroman-4-one
CAS No.: 37674-72-9
Cat. No.: B184904
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information regarding the
toxicity of 6-Chlorochroman-4-one and provides generalized protocols for standard
toxicological assays. Specific experimental data for this compound is limited, and further
comprehensive studies are required for a complete safety assessment.

Executive Summary

6-Chlorochroman-4-one is a heterocyclic compound utilized as a key intermediate in the
synthesis of pharmaceuticals and agrochemicals. As with any chemical intended for potential
use in biologically active products, a thorough evaluation of its toxicological profile is essential.
This guide provides an overview of the initial toxicity screening process for 6-Chlorochroman-
4-one, outlining the available safety information and detailing the standard experimental
protocols for acute oral toxicity, in vitro cytotoxicity, and genotoxicity assessments. Due to a
lack of extensive public data for this specific compound, this guide focuses on the established
methodologies for these crucial primary screening assays.
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Chemical and Physical Properties

Property Value Source

6-chloro-2,3-dihydrochromen-

IUPAC Name PubChem[1]
4-one

CAS Number 37674-72-9 Chem-Impex[2]

Molecular Formula CoH7CIO2 PubChem[1]

Molecular Weight 182.61 g/mol Chem-Impex[2]
Light pink or white crystalline

Appearance . Chem-Impex[2]
solid

Melting Point 99 - 102 °C Chem-Impex[2]

Acute Oral Toxicity

Acute oral toxicity testing provides information on the adverse effects that may occur within a
short time after a single oral dose of a substance. The Median Lethal Dose (LD50), the dose at
which 50% of the test animals are expected to die, is a common metric.

Available Data

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,
6-Chlorochroman-4-one is classified as follows:

Hazard Statement Classification Source

) Acute Toxicity, Oral (Category
H302: Harmful if swallowed 2 PubChem[1]

A specific LD50 value for 6-Chlorochroman-4-one is not publicly available in the reviewed
literature. The GHS classification suggests an expected LD50 value in the range of 300 to 2000
mg/kg body weight for rats.
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Experimental Protocol: Acute Oral Toxicity - Up-and-
Down Procedure (UDP) (OECD Guideline 425)

This method is a sequential test that uses a minimum number of animals to classify a
substance for its acute oral toxicity.

Objective: To determine the LD50 and confidence intervals for a test substance.
Test System:

e Species: Rat (e.g., Sprague-Dawley or Wistar strain)

e Sex: Typically female

e Age: Young adults (8-12 weeks old)

e Housing: Housed in appropriate conditions with controlled temperature, humidity, and light
cycle. Access to standard laboratory diet and drinking water ad libitum, except for a brief
fasting period before dosing.

Procedure:

o Preparation: Animals are fasted (food, but not water) overnight before administration of the
test substance.

o Dose Administration: The test substance is administered orally by gavage. The volume
administered should not exceed a maximum recommended volume based on the animal's
weight.

e Sequential Dosing:
o Asingle animal is dosed at a starting dose level below the estimated LD50.

o If the animal survives, the next animal is dosed at a higher level (typically by a factor of
3.2).

o If the animal dies, the next animal is dosed at a lower level.
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o This process is continued until one of the stopping criteria is met (e.g., a specified number
of reversals in outcome have occurred).

» Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes
in body weight for at least 14 days.

o Data Analysis: The LD50 is calculated using the maximum likelihood method based on the
outcomes (survival or death) at each dose level.
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Start: Select Starting Dose

Dose Single Animal by Oral Gavage

e

Observe for 14 Days (Mortality, Clinical Signs, Body Weight)

No

Animal Survives Animal Dies
Increase Dose for Next Animal Decrease Dose for Next Animal

Stopping Criteria Met?

Calculate LD50 using Maximum Likelihood Method
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Start: Seed HepG2 Cells in 96-well Plate

Allow Cells to Attach Overnight

'

Treat Cells with Serial Dilutions of 6-Chlorochroman-4-one

'

Incubate for 24/48/72 hours

'

Add MTT Reagent

'

Incubate for 2-4 hours (Formazan Formation)

'

Add Solubilization Solution

'

Measure Absorbance at ~570 nm

Calculate % Cell Viability and Determine 1C50
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@e Bacterial Strains and S9 Mix

Mix Bacteria, Test Compound, and S9 Mix (or Buffer) in Top Agar

:

Pour Mixture onto Minimal Glucose Agar Plates

:

Incubate at 37°C for 48-72 hours

:

Count Revertant Colonies

Analyze Data: Compare to Solvent Control, Assess Dose-Response
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Start: Culture Mammalian Cells

Treat Cells with Test Compound (+/- S9 Mix)

l

Add Cytochalasin B to Block Cytokinesis

l

Incubate to Allow for One Cell Division

l

Harvest and Fix Cells

l

Stain with DNA-specific Dye

'

Score Micronuclei in Binucleated Cells via Microscopy

Analyze Data for Dose-Dependent Increase in Micronuclei Frequency

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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